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Compound of Interest

Compound Name: Methyl 4-methylsalicylate

Cat. No.: B1196125

This technical guide provides a comprehensive overview of the key physical properties of
Methyl 4-methylsalicylate, specifically its boiling and melting points. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical research.

Introduction to Methyl 4-methylsalicylate

Methyl 4-methylsalicylate is an organic compound with the chemical formula CoH100s. It is a
derivative of salicylic acid and is of interest in various chemical and pharmaceutical
applications. Accurate knowledge of its physical properties is essential for its synthesis,
purification, and application in research and development.

Quantitative Physical Properties

The primary physical properties of Methyl 4-methylsalicylate, its boiling and melting points,
are summarized in the table below. These values are critical for understanding the compound's
physical state under different temperature conditions and for designing experimental and
industrial processes.

Physical Property Value
Boiling Point 242 °C[1]
Melting Point 27 °C to 28 °C[1]
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Experimental Protocols for Physical Property
Determination

While specific experimental protocols for Methyl 4-methylsalicylate are not detailed in the
available literature, the determination of its boiling and melting points follows standard
laboratory procedures for organic compounds. The following sections describe the general
methodologies employed for these measurements.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
capillary method is a common and reliable technique for determining the melting point of a solid
organic compound like Methyl 4-methylsalicylate.[2][3][4]

Methodology:

o Sample Preparation: A small amount of the purified Methyl 4-methylsalicylate is finely
powdered and packed into a thin-walled capillary tube, which is sealed at one end.[4][5] The
sample height in the tube is typically 2-3 mm.[5]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a heating bath, commonly a
Thiele tube filled with a high-boiling point oil (like mineral or silicone oil) or a dedicated
melting point apparatus with a heated metal block.[3][6][7]

o Heating and Observation: The heating bath is heated gradually, and the temperature is
monitored closely.[5] A slow heating rate (around 1-2°C per minute) is crucial as the
temperature approaches the expected melting point to ensure thermal equilibrium between
the sample and the heating medium.

» Melting Point Range: The temperature at which the first drop of liquid appears is recorded as
the beginning of the melting range. The temperature at which the entire solid has turned into
a clear liquid is recorded as the end of the melting range.[5] For pure compounds, this range
is typically narrow (0.5-1°C).

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. The Thiele tube method is a micro-scale technique suitable
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for determining the boiling point of a small quantity of a liquid like Methyl 4-methylsalicylate.

[61[8]
Methodology:

o Sample Preparation: A small amount of liquid Methyl 4-methylsalicylate (a few drops) is
placed in a small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and
placed inside the fusion tube with its open end submerged in the liquid.[8][9]

e Apparatus Setup: The fusion tube assembly is attached to a thermometer with the sample
positioned near the thermometer bulb. This is then placed in a Thiele tube containing a
heating 0il.[8][10] The design of the Thiele tube facilitates uniform heating of the oil through
convection.[6][7]

o Heating and Observation: The Thiele tube is heated gently at the side arm. As the
temperature rises, the air trapped in the capillary tube expands and escapes as a slow
stream of bubbles.[8][9] Heating is continued until a rapid and continuous stream of bubbles
emerges from the capillary tube, indicating that the liquid has reached its boiling point and its
vapor is filling the capillary.[8][9]

e Boiling Point Reading: The heat source is then removed, and the apparatus is allowed to
cool. The stream of bubbles will slow down and eventually stop. The boiling point is the
temperature at which the liquid just begins to be drawn back into the capillary tube.[6][8] This
is the point where the external pressure equals the vapor pressure of the liquid.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the general workflow for the experimental determination of the
melting and boiling points of an organic compound such as Methyl 4-methylsalicylate.
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Experimental Workflow for Physical Property Determination
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Caption: General experimental workflow for determining the melting and boiling points of an
organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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